Cas no 1207039-25-5 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1207039-25-5
• MF: C₁₆H₂₅N₃O₅S₂
• MW: 403.516801595688
• CID: 6325748
• PubChem ID: 49676787
• Update Time: 2025-05-21

N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-1-methanesulfonylpiperidine-4-carboxamide
• F5860-3206
• 1207039-25-5
• AKOS024525437
• N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-1-methanesulfonylpiperidine-4-carboxamide
• N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• VU0526280-1
• N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C16H25N3O5S2/c1-26(23,24)18-8-6-11(7-9-18)15(21)17-12-4-2-3-5-13(12)19-14(20)10-25-16(19)22/h11-13H,2-10H2,1H3,(H,17,21)
• InChI Key： ZZQOVACIWMQQRW-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2CCCCC2N2C(=O)SCC2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 403.12356325g/mol
• Monoisotopic Mass: 403.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-1-methanesulfonylpiperidine-4-carboxamide

N-2-(2,4-Dioxo-1,3-Thiazolidin-3-Yl)Cyclohexyl-1-Methanesulfonylpiperidine-4-Carboxamide: A Comprehensive Overview

N-2-(2,4-Dioxo-1,3-thiazolidin-3-yl)cyclohexyl is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 1207039-25-5, is characterized by its thiazolidin ring system and cyclohexyl group. The thiazolidin ring, which is a five-membered heterocyclic structure containing sulfur and two oxygen atoms, plays a crucial role in the compound's pharmacological properties. Recent studies have highlighted its potential as a lead molecule in the development of novel therapeutic agents.

The structure of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl includes a piperidine ring substituted with a methanesulfonyl group and a carboxamide moiety. This combination of functional groups contributes to the compound's ability to interact with various biological targets. Researchers have demonstrated that this compound exhibits promising activity in vitro against several enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-2-(2,4-dioxo-1,3-thiazolidin-3-Yl)cyclohexyl. Utilizing a multi-step approach involving cyclization reactions and selective functional group transformations, chemists have optimized the synthesis process to achieve high yields and purity. These improvements have facilitated further studies on the compound's pharmacokinetics and bioavailability.

In terms of applications, N-Methanesulfonylpiperidine derivatives have been explored for their potential in drug delivery systems. The methanesulfonyl group enhances the stability of the compound in physiological conditions, making it an attractive candidate for targeted drug delivery. Additionally, the carboxamide moiety provides flexibility for further chemical modifications, enabling the design of prodrugs or conjugates with enhanced therapeutic profiles.

The integration of computational chemistry tools has significantly advanced our understanding of N-Carboxamide derivatives like this compound. Molecular docking studies have revealed potential binding modes with key therapeutic targets such as kinases and proteases. These insights are paving the way for rational drug design strategies aimed at improving the potency and selectivity of this class of compounds.

In conclusion, CAS No 1207039-25-5, or N-Methanesulfonylpiperidine derivative with a thiazolidin ring system, represents a promising lead compound in medicinal chemistry. Its unique structure and versatile functional groups make it an ideal candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of innovative therapeutic agents.